Cas no 449765-95-1 (2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 449765-95-1
• MF: C₂₇H₂₈N₂O₈
• MW: 508.519827842712
• CID: 6098389
• PubChem ID: 5174666
• Update Time: 2025-10-31

2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline
• (6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)(2,3-dimethoxyphenyl)methanone
• Methanone, [3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-2(1H)-isoquinolinyl](2,3-dimethoxyphenyl)-
• 2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
• AKOS024581044
• F0535-0668
• [6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]-(2,3-dimethoxyphenyl)methanone
• 449765-95-1

• Inchi： 1S/C27H28N2O8/c1-33-23-7-5-6-20(26(23)36-4)27(30)28-13-12-17-14-24(34-2)25(35-3)15-21(17)22(28)16-37-19-10-8-18(9-11-19)29(31)32/h5-11,14-15,22H,12-13,16H2,1-4H3
• InChI Key： QRNLLBMWMUSIID-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1COC1=CC=C([N+]([O-])=O)C=C1)C=C(OC)C(OC)=C2)(C1=CC=CC(OC)=C1OC)=O

Computed Properties

• Exact Mass: 508.18456586g/mol
• Monoisotopic Mass: 508.18456586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 704.3±60.0 °C(Predicted)
• pka: -2.54±0.40(Predicted)

Additional information on 2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 449765-95-1)

2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline, identified by its CAS number 449765-95-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a scaffold known for its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including dimethoxybenzoyl and nitrophenoxy substituents, contributes to its unique chemical properties and biological interactions.

The compound's molecular structure is characterized by a rigid tetrahydroisoquinoline core, which is further modified by aromatic and aliphatic side chains. The 2,3-dimethoxybenzoyl moiety introduces hydrophobicity and potential binding interactions with biological targets, while the 6,7-dimethoxy group enhances lipophilicity and metabolic stability. The 1-(4-nitrophenoxy)methyl substituent adds an additional layer of complexity, enabling selective interactions with proteins and enzymes. These structural features make the compound a promising candidate for drug discovery and development.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their reported pharmacological effects on various biological pathways. Studies have demonstrated that compounds within this class exhibit potential activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The specific arrangement of substituents in 2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline may confer unique properties that enhance its efficacy in targeting these pathways.

Research has shown that modifications to the tetrahydroisoquinoline scaffold can significantly influence biological activity. The dimethoxy groups in the benzoyl moiety may play a crucial role in stabilizing the molecule's conformation and improving its solubility in both aqueous and lipid environments. This dual solubility profile is highly desirable for drug candidates that require absorption through biological membranes while maintaining stability in systemic circulation. Additionally, the nitrophenoxy group may contribute to hydrogen bonding interactions with polar residues in target proteins, enhancing binding affinity.

The synthesis of 2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include condensation reactions to form the tetrahydroisoquinoline core followed by functional group transformations to introduce the dimethoxybenzoyl and nitrophenoxymethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

From a medicinal chemistry perspective, the structural features of this compound make it an attractive candidate for further optimization. Computational modeling studies have been conducted to predict its binding interactions with potential target proteins. These studies suggest that the molecule may interact with enzymes involved in neurotransmitter synthesis and degradation pathways. Such insights are valuable for designing analogs with improved pharmacokinetic properties and reduced off-target effects.

In vitro assays have provided preliminary evidence of the compound's biological activity. Initial screening results indicate potential effects on dopamine receptor subtypes and serotonin transporters. While these findings are promising, further studies are needed to validate these effects in vivo and assess their therapeutic relevance. Animal models are being used to evaluate the compound's pharmacological profile, including its efficacy in modulating neurotransmitter levels and behavioral responses.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The case of 2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline exemplifies how structural modifications can fine-tune pharmacological properties. By systematically varying substituents such as the dimethoxybenzoyl and nitrophenoxymethyl groups, chemists can explore a wide range of biological activities without compromising core structural integrity.

Advances in synthetic methodologies have enabled the efficient production of complex molecules like this one at scales suitable for preclinical development. Continuous flow chemistry techniques have been particularly useful for optimizing synthetic routes while maintaining reproducibility and scalability. These innovations are critical for translating laboratory discoveries into viable drug candidates that can progress through clinical trials.

The regulatory landscape for new drug development requires rigorous evaluation of safety and efficacy before market approval. Preclinical toxicology studies are essential for assessing potential adverse effects associated with 2-(2,3-dimethoxybenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline before human testing begins. These studies will provide critical data on its metabolic fate distribution patterns toxicological profile helping ensure patient safety during clinical trials.

The future direction of research on this compound will likely involve expanding its chemical space through library synthesis programs or combinatorial chemistry approaches. By generating large collections of related analogs chemists can identify novel scaffolds with enhanced potency selectivity or bioavailability using high-throughput screening technologies